molecular formula C18H22ClN5O3 B15024177 7-(2-chlorobenzyl)-8-[(4-hydroxybutan-2-yl)amino]-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione

7-(2-chlorobenzyl)-8-[(4-hydroxybutan-2-yl)amino]-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione

Cat. No.: B15024177
M. Wt: 391.9 g/mol
InChI Key: IFDNRGRXHXNSRS-UHFFFAOYSA-N
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Description

7-[(2-CHLOROPHENYL)METHYL]-8-[(4-HYDROXYBUTAN-2-YL)AMINO]-1,3-DIMETHYL-2,3,6,7-TETRAHYDRO-1H-PURINE-2,6-DIONE is a complex organic compound with a unique structure that combines various functional groups

Properties

Molecular Formula

C18H22ClN5O3

Molecular Weight

391.9 g/mol

IUPAC Name

7-[(2-chlorophenyl)methyl]-8-(4-hydroxybutan-2-ylamino)-1,3-dimethylpurine-2,6-dione

InChI

InChI=1S/C18H22ClN5O3/c1-11(8-9-25)20-17-21-15-14(16(26)23(3)18(27)22(15)2)24(17)10-12-6-4-5-7-13(12)19/h4-7,11,25H,8-10H2,1-3H3,(H,20,21)

InChI Key

IFDNRGRXHXNSRS-UHFFFAOYSA-N

Canonical SMILES

CC(CCO)NC1=NC2=C(N1CC3=CC=CC=C3Cl)C(=O)N(C(=O)N2C)C

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7-[(2-CHLOROPHENYL)METHYL]-8-[(4-HYDROXYBUTAN-2-YL)AMINO]-1,3-DIMETHYL-2,3,6,7-TETRAHYDRO-1H-PURINE-2,6-DIONE involves multiple steps, starting from readily available precursors. The key steps include:

    Formation of the purine ring: This can be achieved through a series of cyclization reactions involving appropriate starting materials.

    Introduction of the chlorophenyl group: This step typically involves a substitution reaction where a chlorophenyl group is introduced to the purine ring.

    Attachment of the hydroxybutan-2-yl group: This step involves the reaction of the intermediate compound with a hydroxybutan-2-yl amine under controlled conditions.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic route to maximize yield and minimize costs. This could include the use of catalysts, optimized reaction conditions, and purification techniques to ensure the final product’s purity.

Chemical Reactions Analysis

Types of Reactions

7-[(2-CHLOROPHENYL)METHYL]-8-[(4-HYDROXYBUTAN-2-YL)AMINO]-1,3-DIMETHYL-2,3,6,7-TETRAHYDRO-1H-PURINE-2,6-DIONE can undergo various chemical reactions, including:

    Oxidation: The hydroxy group can be oxidized to form a ketone or aldehyde.

    Reduction: The compound can be reduced to modify the functional groups, such as reducing the chlorophenyl group to a phenyl group.

    Substitution: The chlorophenyl group can undergo substitution reactions to introduce different substituents.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

    Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) can be used.

    Substitution: Various nucleophiles can be used for substitution reactions, depending on the desired product.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the hydroxy group would yield a ketone or aldehyde, while substitution of the chlorophenyl group could yield a variety of substituted phenyl derivatives.

Scientific Research Applications

    Chemistry: It can be used as a building block for the synthesis of more complex molecules.

    Biology: The compound’s unique structure may allow it to interact with biological molecules, making it useful in studying biochemical pathways.

    Medicine: Its potential pharmacological properties could make it a candidate for drug development.

    Industry: The compound could be used in the development of new materials or as a catalyst in industrial processes.

Mechanism of Action

The mechanism of action of 7-[(2-CHLOROPHENYL)METHYL]-8-[(4-HYDROXYBUTAN-2-YL)AMINO]-1,3-DIMETHYL-2,3,6,7-TETRAHYDRO-1H-PURINE-2,6-DIONE involves its interaction with specific molecular targets. These targets could include enzymes, receptors, or other proteins involved in various biochemical pathways. The compound’s structure allows it to bind to these targets, potentially modulating their activity and leading to various biological effects.

Comparison with Similar Compounds

Similar Compounds

    Caffeine: A well-known purine derivative with stimulant properties.

    Theophylline: Another purine derivative used in the treatment of respiratory diseases.

    Adenosine: A naturally occurring purine nucleoside involved in various physiological processes.

Uniqueness

7-[(2-CHLOROPHENYL)METHYL]-8-[(4-HYDROXYBUTAN-2-YL)AMINO]-1,3-DIMETHYL-2,3,6,7-TETRAHYDRO-1H-PURINE-2,6-DIONE is unique due to its specific combination of functional groups, which may confer distinct chemical and biological properties compared to other purine derivatives

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